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Compound of Interest

Compound Name: Eed226
Cat. No.: B15603109
Get Quote
. J

The following provides essential safety and logistical information for the proper disposal of
Eed226, a potent and selective EED inhibitor.[1] Adherence to these procedures is critical for
ensuring laboratory safety and compliance with environmental regulations. This guidance is
intended for researchers, scientists, and drug development professionals.

Physicochemical and Hazard Data

A summary of the relevant data for Eed226 is presented below. It is important to note that
hazard classifications may vary between suppliers.[2] Therefore, treating Eed226 as a
hazardous substance is the most prudent approach.
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Property Value Reference

N-(2-Furanylmethyl)-8-[4-

methylsulfonyl)phenyl]-1,2,4-
Chemical Name (_ Y y)p. _ .y] (2]
triazolo[4,3-c]pyrimidin-5-

amine
CAS Number 2083627-02-3 [2]
Molecular Formula C17H15Ns03S [3]
Molecular Weight 369.4 g/mol [3]
Appearance Solid [3]

Soluble in DMSO (to 100 mM)
Solubility and DMF (33 mg/ml).[1][3] (11131141

Insoluble in water.[4]

Acute oral toxicity, Category 4
("Harmful if swallowed")

Hazard Classification according to Fisher Scientific. [2]
[2] Not classified as hazardous

by Cayman Chemical.

Storage Store at -20°C.[1] [1]

Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of Eed226 waste.
1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety
glasses or goggles, and a lab coat.

o Handle Eed226 waste in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust or aerosols.

2. Waste Characterization and Segregation:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC468141000&productDescription=EED226+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC468141000&productDescription=EED226+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.caymanchem.com/product/22031/eed226
https://www.caymanchem.com/product/22031/eed226
https://www.caymanchem.com/product/22031/eed226
https://www.rndsystems.com/products/eed-226_7762
https://www.caymanchem.com/product/22031/eed226
https://www.selleckchem.com/products/eed226.html
https://www.rndsystems.com/products/eed-226_7762
https://www.caymanchem.com/product/22031/eed226
https://www.selleckchem.com/products/eed226.html
https://www.fishersci.com/store/msds?partNumber=AC468141000&productDescription=EED226+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC468141000&productDescription=EED226+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.rndsystems.com/products/eed-226_7762
https://www.rndsystems.com/products/eed-226_7762
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All waste contaminated with Eed226, including unused product, empty containers, and
contaminated lab supplies (e.g., pipette tips, gloves, wipes), must be treated as hazardous
chemical waste.

Do not mix Eed226 waste with other waste streams unless specifically permitted by your
institution's Environmental Health and Safety (EHS) department.

. Disposal of Solid Eed226 Waste:
Unused or Expired Eed226:
o Keep the compound in its original, sealed container if possible.

o If the original container is compromised, transfer the waste to a new, compatible, and
sealable container.

Contaminated Solids (e.g., absorbent materials, contaminated labware):

o Place all contaminated solid waste into a designated, leak-proof hazardous waste
container lined with a clear plastic bag.

o Ensure the container is appropriate for solid chemical waste.
. Disposal of Liquid Eed226 Waste (Solutions):
Eed226 Solutions (e.g., in DMSO):

o Collect all liquid waste containing Eed226 in a sealable, chemical-resistant container (e.g.,
a designated waste carboy).

o Do not dispose of Eed226 solutions down the drain.[5]
Decontamination of Glassware:

o Rinse glassware that has been in contact with Eed226 three times with an appropriate
solvent (e.g., the solvent used to dissolve the compound, or another suitable organic
solvent).

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/pdf/Proper_Disposal_of_Diethyl_Hexacosanedioate_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b15603109/docs?utm_src=pdf-body#proper-disposal-procedures-for-eed226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect the solvent rinsate as hazardous liquid waste.

o After thorough rinsing, the glassware can typically be washed and reused or disposed of
as non-hazardous waste, in accordance with institutional policies.

5. Labeling and Storage of Waste:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical nhame
"Eed226," and any other required information as per your institution's guidelines.

» Store the sealed waste container in a designated satellite accumulation area within your
laboratory until it is collected by EHS personnel.

6. Spill Management:
 In the event of a spill, ensure the area is well-ventilated and restrict access.

» Wearing appropriate PPE, mechanically collect the spilled solid using absorbent pads or
other inert material. Avoid creating dust.

» Place the collected spill cleanup material into a sealed container and label it as hazardous
waste.

e Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Eed226.

Click to download full resolution via product page

Caption: Disposal workflow for Eed226 waste.
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Disclaimer: The information provided is a guideline for the safe handling and disposal of
Eed226.[2] It is imperative to consult your institution's specific Environmental Health and Safety
(EHS) protocols and adhere to all local, regional, and national regulations concerning
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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